(R)-4-Methyl-5,5-diphenyloxazolidin-2-one

• IUPAC Name: (4R)-4-methyl-5,5-diphenyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C16H15NO2/c1-12-16(19-15(18)17-12,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3,(H,17,18)/t12-/m1/s1
• InChI Key: URUDVMKJOXKZHR-GFCCVEGCSA-N
• Canonical SMILES: CC1C(OC(=O)N1)(C2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: C[C@@H]1C(OC(=O)N1)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C16H15NO2
• DSSTOX Substance ID: DTXSID70444098
• Molecular Weight: 253.29 g/mol
• CAS RN: 223906-37-4

Description

(R)-4-Methyl-5,5-diphenyloxazolidin-2-one is a chiral auxiliary that has been used in various organic synthesis reactions. It is a white crystalline solid with a molecular weight of 277.34 g/mol. This compound has been widely used in asymmetric synthesis due to its ability to control the stereochemistry of the products.

Scientific Research Applications

Conjugate Additions and Synthesis of Enantiomerically Pure Compounds

One significant application of (R)-4-Methyl-5,5-diphenyloxazolidin-2-one is in the field of organic chemistry, particularly in the conjugate addition reactions. These reactions are crucial for preparing enantiomerically pure compounds. For instance, the Li derivative of a similar compound, (S)-4-isopropyl-3-[(methylthio)methyl]-5,5-diphenyloxazolidin-2-one, exhibits high yields and diastereoselectivities in such reactions. This process allows for the synthesis of compounds with multiple stereogenic centers in enantiomerically pure forms (Gaul & Seebach, 2002).

Modification of Evans Auxiliary

This compound has been used in modifying the Evans auxiliary, a method used in asymmetric synthesis. This modification has led to simplified reaction conditions and improved yield and diastereoselectivity in various transformations, including alkylations and cycloadditions (Hintermann & Seebach, 1998).

Synthesis Techniques

Innovative synthesis techniques for (S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one have been developed, such as the enantiospecific oxidative carbonylation of commercially available compounds. This method offers a streamlined approach for producing oxazolidinone derivatives with high yield (Mancuso et al., 2018).

Chiral Auxiliaries in Asymmetric Synthesis

This compound serves as an effective chiral auxiliary in asymmetric synthesis, particularly in the formation of enolates derived from N-acyl-5,5-dimethyloxazolidin-2-ones and N-acyl-5,5-diphenyloxazolidin-2-ones. This application is crucial for achieving high yields and diastereoselectivities in chemical reactions (Bull et al., 1999).

Highly Effective and Recyclable Chiral Auxiliaries

The compound has been studied for its role as a recyclable chiral auxiliary in synthetic chemistry. Its derivatives have been shown to be effective in the synthesis of various enantiomerically pure compounds, such as 1,4-diols and homoaldols (Alexander et al., 2001).

Discovery in Medicinal Chemistry

This compound has been part of the discovery and optimization process in medicinal chemistry, particularly in the development of novel Δ-5 desaturase (D5D) inhibitors. These inhibitors have shown promise in treating conditions like atherosclerosis (Fujimoto et al., 2017).

Oxazolidinone Antibacterial Agents

Research has explored the oxazolidinone class of antimicrobial agents, to which this compound belongs. These studies focus on their uniquemechanism of bacterial protein synthesis inhibition and their potential as novel antibacterial agents. For example, U-100592 and U-100766, which are oxazolidinone analogs, have been evaluated for their effectiveness against a variety of bacterial clinical isolates, demonstrating the potential of oxazolidinones in treating bacterial infections (Zurenko et al., 1996).

Chiral Auxiliaries for Asymmetric Synthesis

4-Substituted-5,5-dimethyl oxazolidin-2-ones, closely related to this compound, have been identified as effective chiral auxiliaries for stereoselective enolate alkylations and conjugate additions. These processes are vital in asymmetric synthesis, emphasizing the importance of these compounds in producing chiral molecules (Davies & Sanganee, 1995).